9,9-Di-p-tolyl-9H-fluorene

• IUPAC Name: 9,9-bis(4-methylphenyl)fluorene
• InChI: InChI=1S/C27H22/c1-19-11-15-21(16-12-19)27(22-17-13-20(2)14-18-22)25-9-5-3-7-23(25)24-8-4-6-10-26(24)27/h3-18H,1-2H3
• InChI Key: ARZDANJGUJGWIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(C3=CC=CC=C3C4=CC=CC=C42)C5=CC=C(C=C5)C
• Molecular Formula: C27H22
• DSSTOX Substance ID: DTXSID90633427
• Molecular Weight: 346.5 g/mol
• CAS RN: 54941-50-3

Description

9,9-Di-p-tolyl-9H-fluorene (DTFL) is an organic compound that is commonly studied in the scientific community due to its unique physical and chemical properties. It has a fluorine-centered structure with two N,N-bis(p-tolyl)benzenamine attached to the fluorine. It is electron-rich and is normally used as a hole transporting layer or electron blocking layer in OLED devices.

Synthesis Analysis

The synthesis of 9,9-Di-p-tolyl-9H-fluorene involves several steps. All reactions were performed under a nitrogen atmosphere in oven-dried glassware following standard Schlenk techniques. The collected organic phase was dried with sodium sulfate, filtered, and concentrated via rotary evaporation.

Molecular Structure Analysis

The molecular formula of 9,9-Di-p-tolyl-9H-fluorene is C27H22. It has a molecular weight of 346.47 g/mol. The optimized structure of the molecules with no imaginary frequency confirmed the global minima in the potential energy surface.

Physical And Chemical Properties Analysis

9,9-Di-p-tolyl-9H-fluorene is a solid at 20 degrees Celsius. It has a melting point of 169 degrees Celsius. Its maximum absorption wavelength is 305 nm in CH2Cl2.

Scientific Research Applications

Polymeric Light-Emitting Diodes (PLEDs)

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Blends with Carbon Nanotubes (CNTs)

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Safety and Hazards

The safety data sheet (SDS) for 9,9-Di-p-tolyl-9H-fluorene was not available in the search results. Therefore, it’s recommended to handle it with standard laboratory precautions.

Mechanism of Action

Target of Action

It’s known that similar compounds are often used in the development of organic light-emitting diodes (oleds) due to their strong fluorescence .

Mode of Action

It’s known that similar compounds interact with their targets by exhibiting strong fluorescence when exposed to certain wavelengths of light . This property is often utilized in the field of optoelectronics.

Biochemical Pathways

In the context of optoelectronics, these types of compounds are often involved in energy transfer processes that result in the emission of light .

Result of Action

Similar compounds are known to exhibit strong fluorescence, which can be utilized in various applications, such as in the development of oleds .

Action Environment

The action, efficacy, and stability of 9,9-Di-p-tolyl-9H-fluorene can be influenced by various environmental factors. For instance, the fluorescence of similar compounds can be affected by the presence of oxygen, temperature, and the specific wavelengths of light to which they are exposed .